Cas no 1598116-03-0 (1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine)

• Product Name: 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine
• CAS No: 1598116-03-0
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 5181052
• Update Time: 2025-05-21

1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine

• Inchi： 1S/C14H18N2/c1-2-10-15-13-8-11-16(12-9-13)14-6-4-3-5-7-14/h1,3-7,13,15H,8-12H2
• InChI Key： DXJTYGOLYSDROY-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)CCC(NCC#C)CC1

Additional information on 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine

Research Brief on 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine (CAS: 1598116-03-0): Recent Advances and Applications

1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine (CAS: 1598116-03-0) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a key intermediate or active moiety in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structure features a piperidine ring substituted with a phenyl group and a propargylamine side chain, which provides a versatile scaffold for further chemical modifications. Recent synthetic approaches have focused on optimizing the yield and purity of 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine, with particular emphasis on green chemistry principles to reduce environmental impact. Advances in catalytic methods, such as the use of palladium and copper catalysts, have improved the efficiency of its synthesis, enabling larger-scale production for preclinical studies.

In terms of biological activity, 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine has shown promising results as a modulator of neurotransmitter systems. Recent in vitro and in vivo studies suggest its potential as a ligand for dopamine and serotonin receptors, implicating its utility in the treatment of psychiatric disorders such as depression and schizophrenia. Additionally, its propargylamine moiety has been investigated for neuroprotective effects, possibly through mechanisms involving monoamine oxidase inhibition and enhancement of mitochondrial function.

Another area of active research is the compound's application in oncology. Preliminary studies indicate that derivatives of 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The propargyl group is thought to contribute to these effects by interacting with cellular thiols and inducing oxidative stress, leading to apoptosis in malignant cells. Further structure-activity relationship (SAR) studies are underway to optimize its anticancer properties while minimizing off-target effects.

Despite these promising findings, challenges remain in the development of 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-Phenyl-N-(prop-2-yn-1-yl)piperidin-4-amine (CAS: 1598116-03-0) represents a versatile and pharmacologically interesting compound with potential applications in CNS disorders and cancer therapy. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic potential. This brief underscores the importance of continued investment in the study of such compounds to address unmet medical needs and advance the field of medicinal chemistry.